Cas no 2172563-71-0 (tert-butyl 8-hydroxy-7-(4-methylphenyl)-6-oxo-5-oxa-2-azaspiro3.4oct-7-ene-2-carboxylate)

• Product Name: tert-butyl 8-hydroxy-7-(4-methylphenyl)-6-oxo-5-oxa-2-azaspiro3.4oct-7-ene-2-carboxylate
• CAS No: 2172563-71-0
• MF: C₁₈H₂₁NO₅
• MW: 331.363045454025
• CID: 5965503
• PubChem ID: 165747979
• Update Time: 2025-05-27

tert-butyl 8-hydroxy-7-(4-methylphenyl)-6-oxo-5-oxa-2-azaspiro3.4oct-7-ene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 8-hydroxy-7-(4-methylphenyl)-6-oxo-5-oxa-2-azaspiro3.4oct-7-ene-2-carboxylate
• EN300-1647759
• tert-butyl 8-hydroxy-7-(4-methylphenyl)-6-oxo-5-oxa-2-azaspiro[3.4]oct-7-ene-2-carboxylate
• 2172563-71-0

• Inchi： 1S/C18H21NO5/c1-11-5-7-12(8-6-11)13-14(20)18(23-15(13)21)9-19(10-18)16(22)24-17(2,3)4/h5-8,20H,9-10H2,1-4H3
• InChI Key： HKHDYRNMGWCWAP-UHFFFAOYSA-N
• SMILES： O1C(C(C2C=CC(C)=CC=2)=C(C21CN(C(=O)OC(C)(C)C)C2)O)=O

Computed Properties

• Exact Mass: 331.14197277g/mol
• Monoisotopic Mass: 331.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 76.1Ų

Additional information on tert-butyl 8-hydroxy-7-(4-methylphenyl)-6-oxo-5-oxa-2-azaspiro3.4oct-7-ene-2-carboxylate

Comprehensive Analysis of tert-butyl 8-hydroxy-7-(4-methylphenyl)-6-oxo-5-oxa-2-azaspiro[3.4]oct-7-ene-2-carboxylate (CAS No. 2172563-71-0)

The compound tert-butyl 8-hydroxy-7-(4-methylphenyl)-6-oxo-5-oxa-2-azaspiro[3.4]oct-7-ene-2-carboxylate (CAS No. 2172563-71-0) is a highly specialized organic molecule with a unique spirocyclic structure. This compound has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. The presence of a spiro[3.4]octane core, combined with functional groups such as hydroxy, oxo, and carboxylate, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its role as a building block for small-molecule inhibitors and protease-targeting therapeutics, which are currently hot topics in pharmaceutical research.

One of the key features of tert-butyl 8-hydroxy-7-(4-methylphenyl)-6-oxo-5-oxa-2-azaspiro[3.4]oct-7-ene-2-carboxylate is its spirocyclic framework, which is known to enhance molecular rigidity and improve binding affinity to biological targets. This property is especially valuable in the design of kinase inhibitors and GPCR modulators, which are widely studied for treating diseases like cancer and neurological disorders. The compound's 4-methylphenyl moiety further contributes to its lipophilicity, potentially improving membrane permeability—a critical factor in drug bioavailability. Recent studies have explored its utility in fragment-based drug design, a trending approach in modern drug discovery.

In the context of green chemistry and sustainable synthesis, tert-butyl 8-hydroxy-7-(4-methylphenyl)-6-oxo-5-oxa-2-azaspiro[3.4]oct-7-ene-2-carboxylate has also been investigated for its compatibility with catalytic asymmetric reactions. The compound's tert-butyl ester group offers stability under various reaction conditions, making it suitable for multi-step synthetic routes. Additionally, its oxa-azaspiro structure aligns with the growing demand for heterocyclic compounds in agrochemicals and materials science. As the pharmaceutical industry shifts toward AI-driven drug discovery, this compound's structural complexity presents an excellent case for computational modeling and machine learning-assisted optimization.

From a commercial perspective, CAS No. 2172563-71-0 is increasingly listed in catalogs of specialty chemical suppliers, reflecting its rising demand in research and development. Its applications extend beyond pharmaceuticals to areas like fluorescence probes and photoactive materials, where its conjugated system and hydroxy-oxo functionality play a pivotal role. Given the current focus on personalized medicine and targeted therapies, this compound's modular design offers flexibility for structural modifications, catering to diverse therapeutic needs. As such, it represents a promising candidate for future innovations in bioconjugation and prodrug development.

In summary, tert-butyl 8-hydroxy-7-(4-methylphenyl)-6-oxo-5-oxa-2-azaspiro[3.4]oct-7-ene-2-carboxylate (CAS No. 2172563-71-0) stands at the intersection of cutting-edge chemistry and biomedical research. Its multifaceted applications—from drug discovery to material science—highlight its importance in advancing scientific and industrial progress. With ongoing studies exploring its full potential, this compound is poised to remain a focal point in the quest for novel therapeutic and technological solutions.